Cas no 124728-81-0 (Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-)
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- is a specialized liquid crystal compound designed for advanced electro-optical applications. Its molecular structure, featuring a bicyclohexyl core with ethoxy and difluoro substituents, ensures high thermal stability and broad mesophase range, making it suitable for high-performance liquid crystal displays (LCDs). The trans,trans configuration of the bicyclohexyl moiety enhances molecular alignment, contributing to improved response times and reduced viscosity. The compound's fluorine substitution further optimizes dielectric anisotropy, while the pentyl chain promotes solubility in common LC mixtures. This combination of properties makes it a valuable component in formulations for fast-switching, low-power-consumption displays and other optoelectronic devices.
124728-81-0 structure
Product Name:Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
CAS No:124728-81-0
MF:C25H38F2O
MW:392.565434932709
MDL:MFCD27978437
CID:103678
PubChem ID:22184033
Update Time:2025-06-09
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
- 1-ethoxy-2,3-difluoro-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
- trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
- trans,trans-4'-(4-Ethoxy-2,3-difluoro-phenyl)-4-pentyl-bicyclohexyl
- TRANS,TRANS-4''-(4-ETHOXY-2,3-DIFLUORO-PHENYL)-4-PENTYL-BICYCLOHEXYL
- Benzene, 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
- DTXSID90623348
- SCHEMBL8452717
- AKOS024462661
- SCHEMBL3437333
- SCHEMBL8452731
- AKOS022180590
- DS-15380
- SCHEMBL15203896
- MFCD27978437
- CS-0158646
- A920415
- SCHEMBL8452721
- 124728-81-0
- (trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
- 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]Benzene
- 3~4~-Ethoxy-3~2~,3~3~-difluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
- SCHEMBL26036382
- GLZNOTOAQDMKMM-UHFFFAOYSA-N
- 1-Ethoxy-2,3-difluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]benzene
- (1r,1's,4r,4'r)-4-(4-ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
-
- MDL: MFCD27978437
- Inchi: 1S/C25H38F2O/c1-3-5-6-7-18-8-10-19(11-9-18)20-12-14-21(15-13-20)22-16-17-23(28-4-2)25(27)24(22)26/h16-21H,3-15H2,1-2H3
- InChI Key: GLZNOTOAQDMKMM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=CC=1C1CCC(CC1)C1CCC(CCCCC)CC1)OCC)F
Computed Properties
- Exact Mass: 392.28900
- Monoisotopic Mass: 392.289
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.9
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 446.631°C at 760 mmHg
- Flash Point: 233.2±24.6 °C
- Refractive Index: 1.493
- Solubility: Insuluble (2.5E-6 g/L) (25 ºC),
- PSA: 9.23000
- LogP: 8.02400
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,Room Temperature
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM481-1g |
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- |
124728-81-0 | 95+% | 1g |
297.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM481-100mg |
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- |
124728-81-0 | 95+% | 100mg |
74CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM481-250mg |
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- |
124728-81-0 | 95+% | 250mg |
148CNY | 2021-05-08 | |
| Alichem | A019117709-1g |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 1g |
$157.50 | 2023-09-03 | |
| Alichem | A019117709-5g |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 5g |
$463.50 | 2023-09-03 | |
| Chemenu | CM203660-1g |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 1g |
$153 | 2021-08-04 | |
| Chemenu | CM203660-5g |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 5g |
$421 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM481-200mg |
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- |
124728-81-0 | 95+% | 200mg |
106.0CNY | 2021-07-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T94410-250mg |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 250mg |
¥27.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T94410-1g |
(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) |
124728-81-0 | 95% | 1g |
¥48.0 | 2023-09-06 |
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
124728-81-0 (Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-) Related Products
- 124729-02-8(1-Ethoxy-2,3-difluoro-4-(trans-4-pentylcyclohexyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent